Cas no 2228546-79-8 (1-(2-fluoropyridin-3-yl)propan-2-ol)
1-(2-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoropyridin-3-yl)propan-2-ol
- 2228546-79-8
- EN300-1823502
-
- Inchi: 1S/C8H10FNO/c1-6(11)5-7-3-2-4-10-8(7)9/h2-4,6,11H,5H2,1H3
- InChI Key: DUXLFUWOOGQVEL-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CN=1)CC(C)O
Computed Properties
- Exact Mass: 155.074642105g/mol
- Monoisotopic Mass: 155.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 33.1Ų
1-(2-fluoropyridin-3-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1823502-0.05g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-0.1g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-0.25g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-0.5g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-1.0g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1823502-2.5g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-5.0g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1823502-10.0g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1823502-1g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1823502-5g |
1-(2-fluoropyridin-3-yl)propan-2-ol |
2228546-79-8 | 5g |
$2028.0 | 2023-09-19 |
1-(2-fluoropyridin-3-yl)propan-2-ol Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 1-(2-fluoropyridin-3-yl)propan-2-ol
1-(2-Fluoropyridin-3-yl)propan-2-ol: A Comprehensive Overview
1-(2-Fluoropyridin-3-yl)propan-2-ol (CAS No. 2228546-79-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated pyridine moiety and a propan-2-ol group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of 1-(2-fluoropyridin-3-yl)propan-2-ol is composed of a fluorinated pyridine ring attached to a secondary alcohol. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural feature has been extensively studied for its potential in enhancing the pharmacological properties of drug candidates.
Recent research has highlighted the potential of 1-(2-fluoropyridin-3-yl)propan-2-ol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its activity as a potent inhibitor of a specific enzyme involved in inflammatory pathways. The results indicated that this compound effectively reduced inflammation in vitro, suggesting its potential as an anti-inflammatory agent.
In another study, researchers investigated the antiviral properties of 1-(2-fluoropyridin-3-yl)propan-2-ol. The findings, published in Antiviral Research, demonstrated that this compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action was attributed to its ability to interfere with viral replication processes.
The pharmacokinetic properties of 1-(2-fluoropyridin-3-yl)propan-2-ol have also been evaluated in preclinical studies. These studies revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound showed good oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate.
In addition to its therapeutic potential, 1-(2-fluoropyridin-3-yl)propan-2-ol has been explored for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups, enabling the creation of analogs with enhanced biological activities. This property makes it an attractive starting material for medicinal chemists engaged in drug discovery and development.
The safety profile of 1-(2-fluoropyridin-3-yl)propan-2-ol has been assessed through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further safety evaluations are necessary to ensure its safe use in clinical settings.
In conclusion, 1-(2-fluoropyridin-3-yl)propan-2-ol (CAS No. 2228546-79-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antiviral therapies, along with its utility as a synthetic intermediate, make it an important molecule for ongoing research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will continue to emerge.
2228546-79-8 (1-(2-fluoropyridin-3-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)